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Compound of Interest

Compound Name: Cb-103

Cat. No.: B1273782 Get Quote

Effective management and disposal of the pan-NOTCH inhibitor CB-103 are critical for

maintaining laboratory safety and environmental compliance. This guide provides essential,

step-by-step procedures for the proper disposal of CB-103, tailored for researchers, scientists,

and drug development professionals. Adherence to these protocols is vital due to the

compound's inherent hazardous properties.

CB-103 Safety Profile and Hazard Classification
CB-103, with the CAS Number 218457-67-1, is classified as a hazardous substance.[1]

According to its Safety Data Sheet (SDS), CB-103 presents the following hazards:

Harmful if swallowed: Acute oral toxicity.[1]

Causes skin irritation: Can lead to skin irritation upon contact.[1]

Causes serious eye irritation: Poses a risk of significant eye irritation.[1]

May cause respiratory irritation: Inhalation of dust or fumes may irritate the respiratory

system.[1]

A comprehensive understanding of these hazards, as outlined in the product's SDS, is the first

step in ensuring safe handling and disposal.

Quantitative Data Summary
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific target organ toxicity

(single exposure)
H335

May cause respiratory

irritation.[1]

Step-by-Step Disposal Protocol for CB-103
The disposal of CB-103 must be conducted in accordance with official regulations and the

specific guidance provided in its Safety Data Sheet.

1. Personal Protective Equipment (PPE):

Before handling CB-103 for disposal, ensure appropriate PPE is worn, including chemical-

resistant gloves, safety goggles, and a lab coat. If there is a risk of generating dust, a

respirator may be necessary.

2. Waste Segregation and Collection:

Do not mix CB-103 waste with general laboratory or household garbage.[2]

Collect all solid CB-103 waste, including contaminated consumables (e.g., pipette tips,

weighing paper), in a designated, properly labeled hazardous waste container.

For solutions containing CB-103, collect them in a separate, sealed, and clearly labeled

hazardous waste container.

Ensure the waste container is compatible with the chemical properties of CB-103.

3. Labeling of Waste Containers:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

"CB-103," and the associated hazard symbols (e.g., harmful, irritant).
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4. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

The storage area should be well-ventilated.

5. Prohibition of Sewer Disposal:

Under no circumstances should CB-103 or its solutions be disposed of down the drain or into

the sewage system.[2]

6. Disposal of Empty Containers:

Empty containers that held CB-103 should also be treated as hazardous waste unless they

have been triple-rinsed with an appropriate solvent. The rinsate from this cleaning process

must be collected and disposed of as hazardous waste. Disposal of uncleaned packaging

must be made according to official regulations.[2]

7. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Experimental Workflow: CB-103 Cellular Viability
Assay
The following diagram illustrates a typical experimental workflow for assessing the effect of CB-
103 on cancer cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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